N-(3,4-dichlorophenyl)-3-nitrobenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3,4-dichlorophenyl)-3-nitrobenzenecarboximidamide” is a complex organic compound. It likely contains a carboximidamide group (-C(=NH)NH2) attached to a 3-nitrobenzene ring and a 3,4-dichlorophenyl group .
Synthesis Analysis
While specific synthesis methods for “N-(3,4-dichlorophenyl)-3-nitrobenzenecarboximidamide” were not found, related compounds such as “N-(3,4-dichlorophenyl)methyl oxamic acid ethyl ester” have been synthesized through reactions involving substituted aryl amines and phosgene .
Chemical Reactions Analysis
While specific chemical reactions involving “N-(3,4-dichlorophenyl)-3-nitrobenzenecarboximidamide” were not found, related compounds such as “ethyl 2-(3,4-dichlorophenyl)hydrazinecarboxylate” have been used as organocatalysts for Mitsunobu reactions .
Scientific Research Applications
- Despite phase-out regulations in consumer wash products, TCC’s persistence in municipal wastewater remains a concern .
- Factors influencing TCC concentrations in topsoil include biosolid application rate and time since the last application. A soil TCC half-life of approximately 287.5 days has been estimated .
- Its persistence in soils highlights the need for better understanding of its environmental fate and potential impacts .
- Further research on its thermodynamic properties could provide insights into its behavior under different conditions .
Antimicrobial Agent in Consumer Products
Biosolids and Soil Accumulation
Environmental Fate and Persistence
Phase Transition Properties
Synthetic Chemistry Applications
Future Directions
properties
IUPAC Name |
N'-(3,4-dichlorophenyl)-3-nitrobenzenecarboximidamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N3O2/c14-11-5-4-9(7-12(11)15)17-13(16)8-2-1-3-10(6-8)18(19)20/h1-7H,(H2,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTXQGKABTYEGBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=NC2=CC(=C(C=C2)Cl)Cl)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorophenyl)-3-nitrobenzenecarboximidamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.